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Compound of Interest

Compound Name: Diberal, (-)-

Cat. No.: B12777551 Get Quote

This document provides crucial safety protocols and logistical information for the handling and

disposal of Diisobutylaluminum Hydride (DIBAL-H), a pyrophoric and water-reactive reagent

commonly used in research and development. Adherence to these guidelines is essential for

ensuring the safety of all laboratory personnel.

Emergency Overview: DIBAL-H is a highly flammable liquid and vapor that can catch fire

spontaneously if exposed to air. It reacts violently with water, releasing flammable gases that

may ignite spontaneously.[1] DIBAL-H causes severe skin and eye burns and can be fatal if

swallowed and enters the airways.[1][2] It may also cause damage to organs through

prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the last lines of defense against exposure. The

following table summarizes the required PPE for handling DIBAL-H.
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Body Part Required PPE Specifications

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles and

a face shield are mandatory to

protect against splashes and

airborne contaminants.[3]

Skin/Body
Flame-Retardant Lab Coat and

Apron

A flame-retardant lab coat

worn over chemical-resistant

clothing is required. An apron

can provide an additional layer

of protection.[4]

Hands Chemical-Resistant Gloves

Wear appropriate chemical-

resistant gloves. It is advisable

to consult the glove

manufacturer's compatibility

charts for specific

breakthrough times.

Respiratory Respirator

Use a respirator if working in

an area with inadequate

ventilation or when there is a

risk of inhalation.[4]

Feet Closed-Toe Shoes

Sturdy, closed-toe shoes are

required to protect against

spills and falling objects.[5]

Handling and Storage Procedures
Operational Plan:

Work Area Preparation:

All work with DIBAL-H must be conducted in a well-ventilated fume hood with the sash at

the lowest practical height.
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Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.

Remove all flammable materials and ignition sources from the immediate work area.

Have an appropriate fire extinguisher (e.g., dry powder, Class D) readily available. Do

NOT use water or carbon dioxide extinguishers.

Reagent Handling:

Handle DIBAL-H under an inert atmosphere (e.g., nitrogen or argon).[1]

Use only non-sparking tools.

Ground and bond all containers when transferring the material to prevent static discharge.

[2]

Use a syringe or cannula for transferring the liquid reagent. Never pour it in the open air.

Storage:

Store DIBAL-H in a tightly closed container in a cool, dry, and well-ventilated area, away

from heat, sparks, and open flames.[1]

Store under an inert atmosphere.[1]

Do not allow the product to come into contact with water during storage.

Disposal Plan
Waste Neutralization and Disposal:

Quenching Unused Reagent:

Slowly and carefully add the unused DIBAL-H solution to a flask containing an inert, high-

boiling point solvent such as heptane or toluene.

Cool the flask in an ice bath.
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Slowly add a quenching agent, such as isopropanol, dropwise with stirring. Be prepared

for gas evolution.

Once the reaction with the alcohol is complete, slowly add a mixture of isopropanol and

water.

Finally, slowly and cautiously add water to ensure all reactive material is destroyed.

Waste Disposal:

The neutralized solution should be disposed of as hazardous waste in accordance with

local, state, and federal regulations.

Collect all contaminated materials (e.g., gloves, paper towels) in a designated, sealed

container for hazardous waste disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for a typical 1.0M solution of DIBAL-H in

hexane.

Property Value

CAS Number (DIBAL-H) 1191-15-7[2]

CAS Number (Hexane) 110-54-3[2]

Concentration ~14.5% DIBAL-H in ~85.5% Hexane[2]

Appearance Colorless liquid[2]

Boiling Point > 110 °C[2]

Flash Point > -23 °C / > -9.4 °F[1]

Specific Gravity 0.701[1]

Vapor Pressure 150 mm Hg @ 25 °C[1][2]

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for safely handling DIBAL-H in a

laboratory setting.

Safe Handling Workflow for DIBAL-H

Preparation

Handling

Cleanup & Disposal

Verify Fume Hood Operation

Check Safety Shower & Eyewash

Remove Flammables & Ignition Sources

Obtain Class D Fire Extinguisher

Don Appropriate PPE

Purge Apparatus with Inert Gas

Proceed to Handling

Transfer DIBAL-H via Syringe/Cannula

Perform Reaction Under Inert Atmosphere

Quench Excess Reagent

Proceed to Cleanup

Neutralize Reaction Mixture

Dispose of Hazardous Waste

Procedure Complete

End of Procedure
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Click to download full resolution via product page

Caption: Workflow for the safe handling of DIBAL-H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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